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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the essential thermodynamic data for
toluene, a ubiquitous solvent in scientific research and the pharmaceutical industry. Accurate
thermodynamic parameters are critical for a wide range of applications, from reaction
engineering and process design to understanding molecular interactions and solvation
thermodynamics in drug development. This document summarizes key thermodynamic
properties of toluene at various temperatures and pressures, outlines the experimental
methodologies used for their determination, and illustrates the relationships between these
properties.

Core Thermodynamic Data

The following tables present a curated summary of essential thermodynamic data for toluene,
compiled from various reputable sources. These values are crucial for modeling and optimizing
processes where toluene is used as a solvent or reactant.

Vapor Pressure of Toluene

The vapor pressure of a liquid is a fundamental property that dictates its evaporation rate and
boiling point. The relationship between temperature and vapor pressure for toluene is well-
described by the Antoine equation:

logio(P) =A - (B / (T + C))
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Where P is the vapor pressure in bar and T is the temperature in Kelvin. The following table
lists the Antoine coefficients for toluene over different temperature ranges.[1]

Temperature Range

B C
(K)
273.13 - 297.89 4.23679 1426.448 -45.957
303 - 343 4.08245 1346.382 -53.508
308.52 - 384.66 4.07827 1343.943 -53.773
273 -323 4.14157 1377.578 -50.507

The boiling point of toluene at standard atmospheric pressure (760 mmHg) is 110.6 °C.[2]

Enthalpy of Vaporization (AvapH)

The enthalpy of vaporization is the energy required to transform a given quantity of a
substance from a liquid into a gas at a given pressure. This value is temperature-dependent.

Temperature (K) Enthalpy of Vaporization (kJ/mol)
298.15 38.06

318 37.3

341.27 35.65

360 354

The relationship between the enthalpy of vaporization and temperature can be expressed by
the equation: AvapH = A exp(1 - Tr)B3, where Tr is the reduced temperature (T / Tc). For toluene,
between 298 K and 410 K, A = 53.09 kJ/mol and (3 = 0.2774, with a critical temperature (Tc) of
591.7 K.[1]

Specific Heat Capacity at Constant Pressure (Cp)

Specific heat capacity is the amount of heat energy required to raise the temperature of a
substance per unit of mass.
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Liquid Phase[3]

Temperature (K) Cp (J/mol-K)
294.71 157.0

298.15 157.057

Gas Phase[4]

Temperature (K) Cp (J/mol-K)
298.15 103.7

400 139.9

500 170.8

600 196.2

Density of Liquid Toluene

The density of liquid toluene varies with both temperature and pressure. The following table

provides density values at various conditions. A comprehensive study by McLinden and Splett

provides a standard reference for liquid toluene density over a wide range of temperatures and

pressures.[5]

Temperature (°C)

Pressure (MPa)

Density ( kg/m 3)

-50 0.1 924.5
20 0.1 866.9
100 0.1 789.7
20 10 873.3
20 30 885.5

Experimental Protocols
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The determination of accurate thermodynamic data relies on precise experimental
methodologies. Below is an overview of the key techniques employed. For detailed
experimental protocols, it is recommended to consult the original research articles cited in
sources such as the NIST Chemistry WebBook.

Calorimetry: Techniques like adiabatic calorimetry are used to measure heat capacities. The
substance is heated in a controlled environment, and the energy input required to achieve a
certain temperature change is precisely measured. For determining the enthalpy of
vaporization, techniques like differential scanning calorimetry (DSC) or specialized vapor-flow
calorimeters are employed.

Vapor-Liquid Equilibrium (VLE) Studies: To determine vapor pressure, VLE stills are used. In
these apparatuses, the liquid and vapor phases are allowed to reach equilibrium at a specific
temperature, and the corresponding pressure is measured using a manometer.

Densitometry: The density of liquid toluene is often measured using vibrating-tube densimeters.
The principle involves measuring the oscillation frequency of a U-shaped tube filled with the
liquid. The frequency of oscillation is directly related to the density of the fluid. For high-
accuracy measurements over wide temperature and pressure ranges, a two-sinker hydrostatic-
balance densimeter with a magnetic suspension coupling can be utilized.[5]

Interrelation of Thermodynamic Properties

The various thermodynamic properties of toluene are interconnected. For instance, the
Clausius-Clapeyron equation relates vapor pressure, temperature, and the enthalpy of
vaporization. The following diagram illustrates the logical flow of how these properties are
determined and interconnected.
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Caption: Workflow for determining and relating key thermodynamic properties of toluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermodynamic Properties of Toluene: A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205082#thermodynamic-data-for-toluene-at-
various-temperatures-and-pressures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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